Cas no 206347-33-3 (1,3-dibromo-2-(3-bromopropoxy)benzene)

• Product Name: 1,3-dibromo-2-(3-bromopropoxy)benzene
• CAS No: 206347-33-3
• MF: C₉H₉Br₃O
• MW: 372.879160642624
• MDL: MFCD11164558
• CID: 2155987
• PubChem ID: 43135430
• Update Time: 2025-06-13

1,3-dibromo-2-(3-bromopropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-dibromo-2-(3-bromopropoxy)-
• 1,3-dibromo-2-(3-bromopropoxy)benzene
• Benzene,1,3-dibroMo-2-(3-broMopropoxy)-
• SCHEMBL20482100
• AKOS009291696
• CS-14680
• C12648
• EN300-215945
• MFCD11164558
• 206347-33-3
• CS-M2556
• GIA34733
• 986-160-0

• MDL： MFCD11164558
• Inchi： 1S/C9H9Br3O/c10-5-2-6-13-9-7(11)3-1-4-8(9)12/h1,3-4H,2,5-6H2
• InChI Key： LMRBFBUUUIQJQA-UHFFFAOYSA-N
• SMILES： BrCCCOC1C(=CC=CC=1Br)Br

Computed Properties

• Exact Mass: 371.81830g/mol
• Monoisotopic Mass: 369.82035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3-dibromo-2-(3-bromopropoxy)benzene

Comprehensive Overview of 1,3-Dibromo-2-(3-bromopropoxy)benzene (CAS No. 206347-33-3)

1,3-Dibromo-2-(3-bromopropoxy)benzene (CAS No. 206347-33-3) is a halogenated aromatic compound widely utilized in organic synthesis and material science. Its unique structure, featuring multiple bromine substituents, makes it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced polymers. Researchers and industries increasingly focus on its applications due to its reactivity and versatility in cross-coupling reactions, a topic trending in green chemistry and sustainable synthesis.

The compound’s molecular formula (C9H9Br3O) and high bromine content contribute to its role as a flame retardant precursor, aligning with growing demand for eco-friendly flame retardants. Recent studies highlight its potential in OLED materials and liquid crystal displays (LCDs), addressing the surge in searches for high-performance electronic materials. Its stability under controlled conditions also makes it a candidate for photocatalysis research, a hot topic in renewable energy.

From a synthetic perspective, 1,3-dibromo-2-(3-bromopropoxy)benzene is often synthesized via electrophilic aromatic bromination, a process frequently queried in academic forums. Optimizing its yield and purity is critical for large-scale production, a challenge discussed in process chemistry circles. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, reflecting the industry’s emphasis on precision manufacturing.

Environmental and safety considerations are paramount. While not classified as hazardous under standard regulations, proper handling of brominated compounds is advised to minimize risks. This aligns with global interest in safer chemical alternatives and regulatory compliance, frequently searched topics in chemical safety databases. The compound’s biodegradability and eco-toxicity profile are under ongoing evaluation, catering to the sustainability-driven market.

In summary, 1,3-dibromo-2-(3-bromopropoxy)benzene (CAS No. 206347-33-3) bridges gaps between academia and industry, with applications spanning advanced materials, electronics, and green chemistry. Its relevance to cutting-edge research ensures continued interest, making it a staple in modern chemical innovation.